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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B1496117 Get Quote

An objective analysis of the biological activities of Sophoraflavanone G, a close analog of

Sophoraflavanone H, to provide a framework for replicating published findings. Due to limited

published data on Sophoraflavanone H, this guide focuses on the extensively studied

Sophoraflavanone G as a comparative benchmark.

Sophoraflavanone H and its analogs, such as Sophoraflavanone G (SG), are prenylated

flavonoids isolated from plants of the Sophora genus.[1] These compounds have garnered

significant interest within the scientific community for their potential therapeutic applications,

including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] This guide provides a

comprehensive overview of the reported biological effects of Sophoraflavanone G, complete

with experimental data, detailed protocols, and visual diagrams of the signaling pathways

involved, to assist researchers in replicating and building upon these findings.

Anticancer Activity
Sophoraflavanone G has demonstrated notable cytotoxic effects against various cancer cell

lines. A key mechanism of its anticancer activity is the induction of apoptosis and cell cycle

arrest.

Table 1: Cytotoxic Effects of Sophoraflavanone G on Cancer Cell Lines
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Cell Line Cancer Type Key Findings IC50 Value Reference

HL-60
Human Myeloid

Leukemia

Suppressed

proliferation,

induced G0/G1

cell cycle arrest

and apoptosis.

~20 µM (at 48

hours)
[3]

MDA-MB-231
Triple-Negative

Breast Cancer

Induced

apoptosis, DNA

fragmentation,

and nuclear

condensation;

inhibited

migration and

invasion.

Not specified [4][5]

Various
Human Cancer

Cells

Inhibited STAT3

and NF-κB

signaling, leading

to reduced

proliferation and

apoptosis.

Not specified [2][6]

This protocol is a standard method for assessing the cytotoxic effects of a compound on cancer

cells.

Cell Seeding: Plate cancer cells (e.g., HL-60) in a 96-well plate at a density of 5 x 10^4

cells/well and incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of Sophoraflavanone G

(e.g., 0, 5, 10, 20, 40 µM) and incubate for a specified period (e.g., 24, 48, 72 hours).

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.
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Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC50 value, the concentration at which 50% of cell growth is inhibited.[3]

Sophoraflavanone G has been shown to modulate multiple signaling pathways involved in

cancer progression. A primary target is the STAT3 signaling pathway, which is often aberrantly

activated in cancer cells.[2][6] SG has also been found to inactivate the EGFR-PI3K-AKT

signaling pathway in triple-negative breast cancer.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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